Cas no 34214-84-1 (5-chlorotridecane)

• Product Name: 5-chlorotridecane
• CAS No: 34214-84-1
• MF: C₁₃H₂₇Cl
• MW: 218.806483507156
• CID: 1462150
• PubChem ID: 36723
• Update Time: 2025-04-20

5-chlorotridecane Chemical and Physical Properties

Names and Identifiers

• 5-chlorotridecane
• 34214-84-1
• SCHEMBL14964602
• DTXSID80955761
• CHLOROTRIDECANE

• Inchi： 1S/C13H27Cl/c1-3-5-7-8-9-10-12-13(14)11-6-4-2/h13H,3-12H2,1-2H3
• InChI Key： HLFUZAIUGZYFDL-UHFFFAOYSA-N
• SMILES： ClC(CCCC)CCCCCCCC

Computed Properties

• Exact Mass: 218.18031
• Monoisotopic Mass: 218.180129
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 10
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 6.6

Experimental Properties

• Density: 0.858
• Boiling Point: 274.8°C at 760 mmHg
• Flash Point: 110°C
• Refractive Index: 1.439
• PSA: 0